Cas no 7521-25-7 (2-(isoquinolin-1-ylsulfanyl)acetic Acid)

2-(isoquinolin-1-ylsulfanyl)acetic Acid structure
7521-25-7 structure
Product Name:2-(isoquinolin-1-ylsulfanyl)acetic Acid
CAS No:7521-25-7
MF:C11H9NO2S
MW:219.259661436081
CID:3057819
PubChem ID:1115922
Update Time:2025-04-21

2-(isoquinolin-1-ylsulfanyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

    • (Isoquinolin-1-ylsulfanyl)-acetic acid
    • 2-(isoquinolin-1-ylsulfanyl)acetic Acid
    • Inchi: 1S/C11H9NO2S/c13-10(14)7-15-11-9-4-2-1-3-8(9)5-6-12-11/h1-6H,7H2,(H,13,14)
    • InChI Key: PISYQRRSPUEVQL-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1C2C=CC=CC=2C=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3

2-(isoquinolin-1-ylsulfanyl)acetic Acid Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xi Xn
  • HazardClass:IRRITANT

2-(isoquinolin-1-ylsulfanyl)acetic Acid Pricemore >>

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